2-Bromopyridine-5-boronic acid

• IUPAC Name: (6-bromopyridin-3-yl)boronic acid
• InChI: InChI=1S/C5H5BBrNO2/c7-5-2-1-4(3-8-5)6(9)10/h1-3,9-10H
• InChI Key: BCYWDUVHAPHGIP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(C=C1)Br)(O)O
• Molecular Formula: C5H5BBrNO2
• DSSTOX Substance ID: DTXSID70376380
• Molecular Weight: 201.82 g/mol
• CAS No.: 223463-14-7

Description

2-Bromopyridine-5-boronic acid (2-BPBA) is a boronic acid derivative of 2-bromopyridine. It is a valuable reagent in organic synthesis and has been used in a variety of applications including the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. 2-BPBA is also used in scientific research applications, such as in the study of enzyme inhibitors, receptor ligands, and anti-cancer agents.

Scientific Research Applications

Analytical Chemistry and Detection

2-Bromopyridine-5-boronic acid (BPBA) is used as a labeling reagent in analytical chemistry. Huo et al. (2012) developed a method using BPBA to derivatize brassinosteroids for their analysis in Arabidopsis thaliana. This approach enhanced detection sensitivity significantly and simplified sample preparation, indicating BPBA's utility in sensitive and efficient analytical methods (Huo et al., 2012).

Chemical Synthesis

BPBA has been involved in the synthesis of various chemical structures. Sutherland and Gallagher (2003) described the use of a related compound, 5-bromo-2-fluoro-3-pyridylboronic acid, in the Suzuki reaction to synthesize disubstituted fluoropyridines, which can be further converted to pyridones. This demonstrates the compound's utility in the versatile and efficient synthesis of pyridine derivatives (Sutherland & Gallagher, 2003).

Biochemical and Biomedical Research

In biomedical applications, boronic acid derivatives like BPBA are used in developing fluorescent chemosensors. Huang et al. (2012) reviewed the progress in boronic acid sensors for detecting bioactive substances, highlighting their importance in disease diagnosis and treatment. This review underscores the potential of BPBA derivatives in creating sensitive and specific biochemical sensors (Huang et al., 2012).

Multimetallic Assemblies in Chemistry

In the field of inorganic chemistry, BPBA-related compounds are used to create multimetallic assemblies. A study by Arm and Williams (2005) demonstrated the cross-coupling of polypyridyl complexes incorporating a boronic acid substituent, facilitating the synthesis of luminescent, heterometallic assemblies. This highlights its role in developing complex metal-based structures with potential applications in catalysis and materials science (Arm & Williams, 2005).

Drug Discovery and Development

Boronic acids, including BPBA derivatives, are utilized in drug discovery. Cambre and Sumerlin (2011) reviewed the use of boronic acid-containing polymers in biomedical applications like HIV, obesity, diabetes, and cancer treatment. This review showcases the diverse applications of boronic acid polymers in therapeutic development (Cambre & Sumerlin, 2011).

Safety and Hazards

2-Bromopyridine-5-boronic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include wearing protective gloves, eye protection, and face protection. If skin or eye irritation occurs, medical advice should be sought.

Future Directions

The Suzuki–Miyaura coupling, in which 2-Bromopyridine-5-boronic acid is used, is a widely applied transition metal catalysed carbon–carbon bond-forming reaction. Future research may focus on optimizing this reaction and exploring new applications for this compound in organic synthesis.

Mechanism of Action

Target of Action

2-Bromopyridine-5-boronic acid, also known as (6-bromopyridin-3-yl)boronic Acid, is primarily used as a reagent in the Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process . The primary targets of this compound are the carbon atoms in the organic groups involved in the reaction .

Mode of Action

In the Suzuki–Miyaura cross-coupling reaction, this compound interacts with its targets through two key steps: oxidative addition and transmetalation . Oxidative addition involves the donation of electrons from palladium to form a new Pd–C bond with formally electrophilic organic groups . Transmetalation, on the other hand, involves the transfer of formally nucleophilic organic groups from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura cross-coupling reaction is a key pathway affected by this compound . This reaction allows for the formation of carbon–carbon bonds, which are fundamental in organic synthesis . The downstream effects include the creation of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Result of Action

The primary result of this compound’s action is the formation of new carbon–carbon bonds via the Suzuki–Miyaura cross-coupling reaction . This enables the synthesis of a broad array of diverse molecules with high enantioselectivity .

Action Environment

The efficacy and stability of this compound are influenced by environmental factors such as temperature and the presence of moisture . For instance, the compound is typically stored at temperatures between 2-8°C to maintain its stability . Additionally, the reaction conditions for the Suzuki–Miyaura cross-coupling are exceptionally mild and functional group tolerant , suggesting that the compound’s action can be effectively carried out in a variety of environments.

Biochemical Analysis

Biochemical Properties

2-Bromopyridine-5-boronic acid plays a significant role in biochemical reactions, particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura cross-coupling reactions. This compound interacts with palladium catalysts to facilitate the transmetalation process, where the boronic acid group transfers to the palladium complex, forming a new carbon-carbon bond . The interaction between this compound and palladium catalysts is crucial for the efficiency of these reactions.

Molecular Mechanism

At the molecular level, this compound exerts its effects through its interaction with palladium catalysts in Suzuki-Miyaura cross-coupling reactions. The mechanism involves three key steps: oxidative addition, transmetalation, and reductive elimination . During oxidative addition, the palladium catalyst forms a complex with the bromine atom of this compound. In the transmetalation step, the boronic acid group transfers to the palladium complex, and finally, reductive elimination releases the newly formed carbon-carbon bond.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are essential for its effective use in biochemical reactions. This compound is generally stable under standard laboratory conditions, but its reactivity can be influenced by factors such as temperature and the presence of moisture

Metabolic Pathways

The metabolic pathways involving this compound are not well-characterized. Its role in Suzuki-Miyaura cross-coupling reactions suggests that it may interact with various enzymes and cofactors involved in these processes

Transport and Distribution

Its solubility in methanol suggests that it may be transported and distributed through aqueous environments within cells